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Abstract

1,1-Dibromoformaldoxime (CHBr2NO) is a halogenated oxime that serves as a critical
intermediate in organic synthesis, primarily as a precursor to the highly reactive bromonitrile
oxide. This guide provides a comprehensive overview of the available physical and reactive
properties of 1,1-Dibromoformaldoxime, with a focus on its synthesis, reactivity, and safety
considerations. Despite a thorough review of scientific literature, specific experimental thermo-
chemical data, such as enthalpy of formation and Gibbs free energy, are not readily available.
This document compiles the existing information on its physical characteristics and details the
experimental protocols for its preparation, providing a valuable resource for professionals in
chemical research and drug development.

Physical and Chemical Properties

1,1-Dibromoformaldoxime is a white to pale yellow crystalline solid.[1] While comprehensive
experimental thermo-chemical data are not extensively reported in the literature, several key
physical properties have been documented.

Table 1: Physical and Chemical Properties of 1,1-Dibromoformaldoxime
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Property Value Source
Molecular Formula CHBr2NO [2][3]
Molecular Weight 202.83 g/mol [4]
Appearance White to dark orange solid [3]
Melting Point 65-68 °C [3]
Boiling Point (Predicted) 230.0 £ 23.0 °C at 760 mmHg [4]
Density (Predicted) 2.70 £ 0.1 g/cm3 [3114]
pKa (Predicted) 7.52+0.11 [3]

. Soluble in Chloroform (very
Solubility _ [3]
slightly, heated), Methanol

Note: Predicted values are based on computational models and should be considered as
estimates.

Reactivity and Signaling Pathways

The primary utility of 1,1-Dibromoformaldoxime in organic synthesis lies in its role as a stable
precursor for the in situ generation of bromonitrile oxide (BrCNO), a highly reactive 1,3-dipole.
[5] This intermediate readily participates in [3+2] cycloaddition reactions with various
dipolarophiles, such as alkenes and alkynes, to yield 3-bromoisoxazolines and 3-bromo-
isoxazoles, respectively.[5] These heterocyclic structures are valuable scaffolds in medicinal
chemistry and drug development.[2][5]

The generation of bromonitrile oxide is typically achieved by treating 1,1-
Dibromoformaldoxime with a mild base, which facilitates the elimination of hydrogen bromide.

[5]
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In Situ of itrile Oxide and [3+2) C

[3+2] Cycloaddition Alkyne (Dipolarophile)
Mild Base Elimination Bromonitrile Oxide (BrCNO)
(-HBr) (1,3-Dipole) [3+2] Cycloaddition . ’ A -
Alkene (Dipolarophile) 3-Bromoisoxazoline

1,1-Dibromoformaldoxime
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Continuous Flow Synthesis of 1,1-Dibromoformaldoxime
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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